BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of Ganoderic
Acid C2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ganoderic Acid C2

Cat. No.: B1141884

Ganoderic Acid C2: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganoderic Acid C2 is a highly oxygenated lanostane-type triterpenoid isolated from the
medicinal mushroom Ganoderma lucidum. This compound is of significant interest to the
scientific community due to its diverse and potent pharmacological activities. This technical
guide provides an in-depth overview of the physical and chemical properties, biological
activities, and underlying mechanisms of action of Ganoderic Acid C2. Detailed experimental
protocols and visual representations of key signaling pathways are included to support further
research and drug development efforts.

Physical and Chemical Properties

Ganoderic Acid C2 is a white to off-white crystalline powder.[1][2] Its core structure is a
tetracyclic triterpenoid skeleton. The physical and chemical properties are summarized in the
table below.
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Property Value Reference(s)
Molecular Formula C30H4607 [21[3114]
Molecular Weight 518.68 g/mol
Appearance White to off-white powder
Melting Point 231-232 °C or 198-199.5 °C

Soluble in DMSO (up to 50

mg/mL with ultrasound),
Solubility Methanol, Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

Practically insoluble in water.

Optical Rotation

[a]**D +95.5° (c=0.147 in
Methanol)

CAS Number

103773-62-2 (primary), 98296-

48-1 (secondary)

Storage Conditions

Store at -20°C or 4°C, protect
from light.

Biological Activities and Signaling Pathways

Ganoderic Acid C2 exhibits a range of biological activities, including immunomodulatory, anti-

inflammatory, anti-tumor, and aldose reductase inhibitory effects.

Immunomodulatory and Anti-inflammatory Effects

Ganoderic Acid C2 has been shown to modulate the immune system and exert anti-

inflammatory effects. In a model of cyclophosphamide-induced immunosuppression,

Ganoderic Acid C2 administration led to the restoration of immune function. This is achieved,

in part, through the regulation of key signaling molecules and pathways.

The core mechanism involves the modulation of cytokine production and the activity of

transcription factors. Ganoderic Acid C2 has been found to target STAT3 (Signal Transducer
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and Activator of Transcription 3) and TNF (Tumor Necrosis Factor). By influencing these
targets, it can regulate the expression of various inflammatory mediators.
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Figure 1: Ganoderic Acid C2's role in immunomodulation.

Anti-Tumor and Cytotoxic Effects

Ganoderic acids, including C2, have demonstrated significant anti-tumor activities. The
proposed mechanism involves the inhibition of key transcription factors, such as AP-1
(Activator protein 1) and NF-kB (Nuclear factor kappa-light-chain-enhancer of activated B
cells), which are pivotal in cancer cell proliferation, invasion, and survival.

Inhibition of these pathways can lead to the downregulation of proteins like Cdk4 (Cyclin-
dependent kinase 4), which is essential for cell cycle progression, and uPA (urokinase-type
plasminogen activator), an enzyme involved in cancer cell invasion and metastasis.
Furthermore, Ganoderic Acid C2 has been observed to inhibit DNA fragmentation and reduce
caspase activity, thereby preventing apoptosis in certain contexts of cellular injury.
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Ganoderic Acid C2 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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